BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Phenylacetaldehyde: Molecular Properties and
Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylacetaldehyde

Cat. No.: B1677652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of phenylacetaldehyde, a significant organic compound in various scientific and
industrial applications. The document details its molecular characteristics, presents a
standardized experimental protocol for its identification and quantification, and illustrates the
logical workflow of this analytical process. This guide is intended to serve as a valuable
resource for professionals in research, quality control, and drug development who work with or
encounter this aldehyde.

Core Molecular and Physical Data

Phenylacetaldehyde, also known as 2-phenylethanal, is an aromatic aldehyde with a
characteristic sweet, honey-like floral odor.[1][2] It is a naturally occurring compound found in
various plants and is also a product of amino acid metabolism.[2][3][4] Its versatile chemical
nature makes it a valuable precursor and intermediate in the synthesis of pharmaceuticals and
other fine chemicals.[1]

The fundamental molecular and physical properties of phenylacetaldehyde are summarized in
the table below for easy reference and comparison.
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Property Value Unit Source
Molecular Formula CsHsO - [11[31[5]
Molecular Weight 120.15 g/mol [11[31[41[5]
IUPAC Name 2-phenylacetaldehyde - [3]
CAS Number 122-78-1 - [1][5]
Appearance CoIorIe.ss t.o faint ] 1
yellow liquid
Density ~1.035 g/mL [1]
Boiling Point 195 °C [2][4]
Melting Point -10 °C [4]
Solubility in Water 2.210 g/L [4]

Experimental Protocol: Characterization by Gas
Chromatography-Mass Spectrometry (GC-MS)

This section provides a detailed methodology for the identification and purity assessment of a
phenylacetaldehyde sample using Gas Chromatography-Mass Spectrometry (GC-MS). This
technique is highly effective for separating volatile and semi-volatile compounds and providing
definitive identification based on their mass spectrum.

To confirm the identity and determine the purity of a given sample of phenylacetaldehyde.

o Phenylacetaldehyde sample (=90% purity)

High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade)

Volumetric flasks and pipettes

Autosampler vials with septa

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms or equivalent)
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e High-purity Helium (carrier gas)
e Gas Chromatograph (GC):
o Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio)
o Injector Temperature: 250 °C
o Oven Temperature Program:
= [nitial Temperature: 60 °C, hold for 2 minutes
= Ramp: 10 °C/min to 280 °C
» Final Hold: Hold at 280 °C for 5 minutes
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
e Mass Spectrometer (MS):
o lonization Mode: Electron lonization (El) at 70 eV
o Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C
o Scan Range: 35-350 m/z

e Prepare a 1000 ppm stock solution of the phenylacetaldehyde sample by accurately
weighing the substance and dissolving it in the chosen GC-grade solvent in a volumetric
flask.

o Perform a serial dilution to a final concentration of approximately 10 ppm.
o Transfer the final diluted sample into an autosampler vial for analysis.

o Retention Time: Compare the retention time of the major peak in the sample chromatogram
with that of a certified reference standard of phenylacetaldehyde analyzed under identical
conditions.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1677652?utm_src=pdf-body
https://www.benchchem.com/product/b1677652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Mass Spectrum: Extract the mass spectrum of the major peak. Compare the fragmentation
pattern with a library spectrum (e.g., NIST/Wiley) for phenylacetaldehyde. Key fragments to
look for include the molecular ion peak (m/z 120) and other characteristic fragments.

o Purity Assessment: Calculate the area percentage of the phenylacetaldehyde peak relative
to the total area of all peaks in the chromatogram to estimate the sample's purity.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the GC-MS characterization protocol

described above.
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Caption: Workflow for Phenylacetaldehyde Characterization by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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